Cas no 91326-83-9 (1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)-)

• Product Name: 1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)-
• CAS No: 91326-83-9
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 799597
• PubChem ID: 57647099
• Update Time: 2025-07-12

1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)-
• (+)-Dimethyl 2,3-O-Benzylidene-D-Tartrate
• Dimethyl (4S,5S)-2-phenyl-1,3-dioxolane-4,5-dicarboxylate
• (+)-Dimethyl 2,3-O-benzylidene-D-tartrate, >=98.0% (sum of enantiomers, GC)
• SCHEMBL20712075
• Dimethyl 2,3-O-benzylidene-D-tartrate
• (4S,5S)-2-Phenyl-1,3-dioxolane-4,5-dicarboxylic acid dimethyl ester
• 91326-83-9
• DTXSID10352123
• (4S,5S)-dimethyl 2-phenyl-1,3-dioxolane-4,5-dicarboxylate

• MDL： MFCD00010199
• Inchi： 1S/C13H14O6/c1-16-11(14)9-10(12(15)17-2)19-13(18-9)8-6-4-3-5-7-8/h3-7,9-10,13H,1-2H3/t9-,10-/m0/s1
• InChI Key： FMSYNRGOFIGJMM-UWVGGRQHSA-N
• SMILES： O1C(C2C=CC=CC=2)O[C@H](C(=O)OC)[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 266.07903816g/mol
• Monoisotopic Mass: 266.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.364
• Melting Point: 73-75 °C
• Boiling Point: 409.3°C at 760 mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.546
• PSA: 71.06000
• LogP: 0.81520
• Optical Activity: [α]20/D +33±1°, c = 7% in benzene

1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives